Cas no 766-05-2 (Cyclohexanecarbonitrile)

• Product name: Cyclohexanecarbonitrile
• CAS No: 766-05-2
• MF: C₇H₁₁N
• MW: 109.168941736221
• MDL: MFCD00040444
• CID: 39800
• PubChem ID: 69834

Cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile
• Cyanocyclohexane
• Hexahydrobenzonitrile
• Cyclohexyl cyanide
• C7H11N
• Cyclohexanecarboxylic acid nitrile
• Cyclohexanecarboxylic acid nitrite
• cyclohexylcarbonitrile
• EINECS 212-157-4
• Hexahydrobenzonitril [German]
• tetrahydrobenzonitrile
• cyclohexane carbonitrile
• VBWIZSYFQSOUFQ-UHFFFAOYSA-N
• Hexahydrobenzonitril
• cyclohexankohlenitrile
• cyclohexane-carbonitrile
• Cyclohexanecarbonitrile, 98%
• STR07874
• NSC17557
• BCP1573
• CS-W019522
• W-104354
• EC 212-157-4
• F14026
• BCP15736
• SCHEMBL30152
• InChI=1/C7H11N/c8-6-7-4-2-1-3-5-7/h7H,1-5H
• 766-05-2
• SY104176
• Z210803886
• MFCD00040444
• FT-0624132
• NS00006704
• AM20070512
• NSC-17557
• NSC 17557
• PB47811
• EN300-25514
• AKOS000121155
• DTXSID30227400
• ALBB-031644
• DB-056093
• DTXCID90149891
• STL194152
• 212-157-4

• MDL： MFCD00040444
• Inchi： 1S/C7H11N/c8-6-7-4-2-1-3-5-7/h7H,1-5H2
• InChI Key： VBWIZSYFQSOUFQ-UHFFFAOYSA-N
• SMILES： N#CC1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 109.08900
• Monoisotopic Mass: 109.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• XLogP3: 2.1
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.919 g/mL at 25 °C(lit.)
• Melting Point: 11 °C (lit.)
• Boiling Point: 75-76 °C/16 mmHg(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.4505(lit.)
• PSA: 23.79000
• LogP: 2.09028
• Solubility: Not determined
• FEMA: 2700

Cyclohexanecarbonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 24/25
• Safety Instruction： S36/37-S45-S36/37/39-S26-S23
• RTECS：GU7280000
• Hazardous Material Identification：
• HazardClass：6.1
• Safety Term：S23;S26;S36/37/39;S45
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C(BD122692)
• Risk Phrases：R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles